Cas no 927966-15-2 (2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride)

• Product Name: 2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride
• CAS No: 927966-15-2
• MF: C₁₀H₁₀ClNO₅S₂
• MW: 323.773099422455
• CID: 5226781
• Update Time: 2025-06-12

2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C10H10ClNO5S2/c1-7-2-3-8(6-9(7)19(11,16)17)12-10(13)4-5-18(12,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： ZCTMZTOADIABMD-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(N2C(=O)CCS2(=O)=O)=CC=C1C

Additional information on 2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride

Comprehensive Overview of 2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride (CAS No. 927966-15-2)

2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, identified by its CAS No. 927966-15-2, features a unique molecular structure combining a thiazolidine ring and a sulfonyl chloride group, making it a versatile intermediate for constructing complex molecules. Researchers and industries value its reactivity, particularly in amide bond formation and peptide coupling reactions, which are critical in drug discovery and material science.

The growing interest in sulfonamide-based compounds has propelled the demand for 2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride. Its role in synthesizing biologically active molecules aligns with trends in targeted drug delivery and precision medicine. Recent studies highlight its potential in designing enzyme inhibitors and anti-inflammatory agents, addressing common search queries like "sulfonyl chloride applications in medicine" or "thiazolidine derivatives in drug development." These keywords reflect the compound’s relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound’s sulfonyl chloride moiety enables efficient nucleophilic substitution reactions, a topic frequently searched by organic chemists. Its stability under controlled conditions and compatibility with diverse solvents make it a preferred choice for high-throughput screening and combinatorial chemistry. Laboratories often explore its use in parallel synthesis, a technique gaining traction due to its efficiency in generating compound libraries for pharmacological testing.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard regulations, proper handling of 2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride is essential to avoid degradation. Users frequently search for "storage conditions for sulfonyl chlorides" or "handling sulfonating reagents," emphasizing the need for clear guidelines. Recommendations include storing the compound in anhydrous environments and using inert atmospheres during reactions to preserve its integrity.

Innovations in green chemistry have spurred interest in optimizing the synthesis of this compound. Researchers are investigating catalytic methods to reduce waste and improve yields, addressing search trends like "sustainable sulfonylation techniques." Such advancements align with global efforts to minimize the environmental footprint of chemical manufacturing while maintaining high reaction efficiency.

In summary, 2-methyl-5-(1,1,3-trioxo-1$l^{6},2-thiazolidin-2-yl)benzene-1-sulfonyl chloride (CAS No. 927966-15-2) is a pivotal building block in modern chemistry. Its applications span pharmaceuticals, materials science, and biotechnology, driven by its structural versatility and reactivity. By addressing frequently searched topics like "sulfonyl chloride reactivity" or "thiazolidine synthesis," this overview bridges technical expertise with user-driven inquiries, enhancing its accessibility and SEO performance.